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Compound of Interest

Compound Name: EPZ031686

Cat. No.: B607356

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, personal protective equipment (PPE), and disposal of the potent SMYD3
inhibitor, EPZ031686.

EPZ031686 is a potent, orally active small molecule inhibitor of SMYD3 with an IC50 of 3 nM,
primarily utilized in cancer research.[1] Due to its potency, stringent safety protocols are
paramount to minimize exposure and ensure a safe laboratory environment. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans.

Personal Protective Equipment (PPE)

Appropriate PPE is critical when handling potent compounds like EPZ031686 to prevent
inhalation, skin contact, and eye exposure.[2] The following table summarizes the
recommended PPE for various tasks involving this compound.
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Recommended Personal Protective
Task .
Equipment

- Disposable, low-permeability gown with back
o ) ) closure- Double gloves (chemotherapy-rated)-
Weighing and Aliquoting Powder ] ] ]
N95 or higher respirator- Chemical splash

goggles and face shield

- Disposable, low-permeability gown with back
] ] closure- Double gloves (chemotherapy-rated)-
Preparing Solutions ) o
Chemical splash goggles- Work within a

certified chemical fume hood

- Disposable gown- Nitrile gloves- Safety
Administering to Cell Cultures glasses- Work within a biological safety cabinet
(BSC)

) - Disposable gown- Double gloves
Handling Waste .
(chemotherapy-rated)- Chemical splash goggles

Experimental Protocols: Solution Preparation

EPZ031686 is typically supplied as a solid. To prepare a stock solution, it is often dissolved in
dimethyl sulfoxide (DMSO). For in vivo studies, further dilution into vehicles such as corn oil or
a combination of PEG300, Tween-80, and saline may be necessary.[1]

Stock Solution Preparation (Example):

o Calculate the required mass of EPZ031686 to achieve the desired concentration and
volume.

e In a chemical fume hood, carefully weigh the powdered EPZ031686 into a sterile, conical
tube.

» Add the appropriate volume of DMSO to the tube.

» Vortex the solution until the solid is completely dissolved. Gentle warming or sonication may
be used to aid dissolution if necessary.[1]
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» Store the stock solution at -20°C or -80°C as recommended by the supplier to maintain
stability.[3]

Safe Handling and Disposal Plan

A clear and concise plan for handling and disposing of EPZ031686 is essential for laboratory
safety. The following workflow outlines the key stages.

Click to download full resolution via product page

Caption: Workflow for the safe handling of EPZ031686 from preparation to disposal.

Emergency Procedures

In the event of an exposure, immediate action is critical.[3]

Exposure Type Immediate Action

Immediately flush the affected area with copious
Skin Contact amounts of water for at least 15 minutes and

remove contaminated clothing.

Immediately flush eyes with a gentle stream of

Eye Contact water for at least 15 minutes, holding the eyelids
open.

Inhalation Move to fresh air immediately.

Ingestion Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet
(SDS) to the medical personnel.[3] In case of a spill, evacuate the area and follow your
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institution's established spill cleanup procedures for potent compounds.[1]

Disposal Plan

All waste contaminated with EPZ031686, including unused solutions, contaminated labware
(e.q., pipette tips, tubes), and PPE, must be disposed of as hazardous chemical waste.[4]

Waste Segregation and Disposal Workflow:

Contaminated Material
(Solid & Liquid)

Solid Waste Liquid Waste
Gloves, Gowns, Pipette Tips, etc. Unused Solutions, Culture Media
\4 \4
Designated Hazardous Solid Waste Container Designated Hazardous Liquid Waste Container

Arrange for Professional Hazardous Waste Disposal
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Caption: Segregation and disposal workflow for EPZ031686-contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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